AMG2850

• Molecular Formula: C19H17F6N3O
• Molecular Weight: 417.3 g/mol
• InChI: InChI=1S/C19H17F6N3O/c1-11(18(20,21)22)27-17(29)28-10-8-12-3-2-9-26-15(12)16(28)13-4-6-14(7-5-13)19(23,24)25/h2-7,9,11,16H,8,10H2,1H3,(H,27,29)/t11-,16+/m0/s1
• InChIKey: DDBWYSSPWMXBIY-MEDUHNTESA-N

AMG2850 TRPM8 Antagonist Profile

AMG2850, also known as (R)-8-(4-(trifluoromethyl)phenyl)-N-((S)-1,1,1-trifluoropropan-2-yl)-5,6-dihydro-1,7-naphthyridine-7(8H)-carboxamide (MW: 417.35, CAS: 1470018-52-0), is an orally bioavailable, potent, and highly selective small-molecule antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel [1]. It was originally developed by Amgen Inc. as part of a medicinal chemistry program targeting TRPM8 for pain and migraine indications [1]. AMG2850 exhibits nanomolar potency at both human and rat TRPM8 orthologs, demonstrates >600-fold selectivity over related TRP family channels, and possesses a well-characterized pharmacokinetic and pharmacodynamic profile in rodents, making it a valuable chemical probe for investigating TRPM8-mediated physiology and a reference tool for benchmarking novel TRPM8 antagonists [1][2].

1Chemical probe for TRPM8 ion channel physiology studies

2Enables species-dependent TRPM8 pharmacology investigation

3Reference tool for benchmarking novel TRPM8 antagonists

• [1] Lehto SG, Weyer AD, Zhang M, Youngblood BD, Wang J, Wang W, Kerstein PC, Davis C, Wild KD, Stucky CL, Gavva NR. AMG2850, a potent and selective TRPM8 antagonist, is not effective in rat models of inflammatory mechanical hypersensitivity and neuropathic tactile allodynia. Naunyn Schmiedebergs Arch Pharmacol. 2015 Apr;388(4):465-76. doi: 10.1007/s00210-015-1090-9. View Source
• [2] Gavva NR, Davis C, Lehto SG, Rao S, Wang W, Zhu DX. Transient receptor potential melastatin 8 (TRPM8) channels are involved in body temperature regulation. Mol Pain. 2012 May 9;8:36. doi: 10.1186/1744-8069-8-36. View Source

AMG2850 Substitution Risks

TRPM8 antagonists are highly heterogeneous in their species-dependent potency profiles, selectivity windows, CNS penetration, and functional effects on native sensory afferents. AMG2850, for example, exhibits a unique species potency bias (preferentially more potent at human TRPM8 than rat TRPM8), a well-documented brain-to-plasma ratio of 0.8–1.5, and a demonstrated ability to block menthol-evoked but not mechanically-evoked C-fiber firing in skin-nerve preparations [1][2]. These properties stand in contrast to clinical candidates such as PF-05105679 (CNS-restricted, CSF-to-free plasma ratio of 0.3) and AMG 333 (more balanced species potency, clinical-stage development), meaning that substituting one TRPM8 antagonist for another without considering these differential characteristics can lead to contradictory experimental outcomes and erroneous mechanistic conclusions [1][3].

Property

Species potency profile

AMG2850

Preferential potency at human TRPM8 over rat

Other TRPM8 Antagonists

May favor rodent TRPM8 (e.g., RQ-00203078) or show balanced affinity (AMG 333); species-specific model response may shift

Property

CNS exposure

AMG2850

Substantial brain penetration supporting central target engagement

Other TRPM8 Antagonists

Some clinical candidates (e.g., PF-05105679) are CNS-restricted; central vs peripheral TRPM8 contribution interpretation may not transfer

Property

Functional selectivity

AMG2850

Blocks menthol-evoked but not mechanosensory C-fiber firing

Other TRPM8 Antagonists

Lack equivalent ex vivo characterization; chemosensory vs mechanical pathway interpretation may differ

• [1] Lehto SG, Weyer AD, Zhang M, Youngblood BD, Wang J, Wang W, Kerstein PC, Davis C, Wild KD, Stucky CL, Gavva NR. AMG2850, a potent and selective TRPM8 antagonist, is not effective in rat models of inflammatory mechanical hypersensitivity and neuropathic tactile allodynia. Naunyn Schmiedebergs Arch Pharmacol. 2015 Apr;388(4):465-76. doi: 10.1007/s00210-015-1090-9. View Source
• [2] Gavva NR, Davis C, Lehto SG, Rao S, Wang W, Zhu DX. Transient receptor potential melastatin 8 (TRPM8) channels are involved in body temperature regulation. Mol Pain. 2012 May 9;8:36. doi: 10.1186/1744-8069-8-36. View Source
• [3] Andrews MD, Af Forselles K, Beaumont K, Galan SR, Glossop PA, Grenie M, Jessiman A, Kenyon AS, Lunn G, Maw G, Owen RM, Pryde DC, Roberts D, Tran TD. Discovery of a Selective TRPM8 Antagonist with Clinical Efficacy in Cold-Related Pain. ACS Med Chem Lett. 2015 Jan 30;6(4):419-24. doi: 10.1021/ml500479v. View Source

AMG2850 Differentiation Evidence

Human vs. Rat TRPM8 Potency Bias

AMG2850 displays an atypical species potency profile, being approximately 4.6-fold more potent at human TRPM8 (IC50 = 25.0 nM) compared to rat TRPM8 (IC50 = 115.0 nM) in calcium flux assays [1]. This contrasts markedly with the clinically-advanced TRPM8 antagonist RQ-00203078, which exhibits the opposite species selectivity—more potent at rat TRPM8 (IC50 = 5.3 nM) than human TRPM8 (IC50 = 8.3 nM), a ratio of approximately 0.64 [2]. The AMG2850 species bias also differs directionally from Amgen's clinical-stage successor AMG 333 (hTRPM8 IC50 = 13 nM, rTRPM8 IC50 = 20 nM; ratio ≈ 0.65) [3]. The differential human/rat potency ratio has critical implications for translational pharmacology: compounds with higher potency at human versus rodent receptors may be undervalued in preclinical rodent efficacy models if dose selection assumes equipotency across species.

Human vs. Rat Potency Bias

Cross-study comparable

hTRPM8 IC50 25.0 nM, rTRPM8 IC50 115.0 nM (4.6-fold human-preferring); RQ-00203078: 8.3 nM human, 5.3 nM rat (rat-preferring)

Species-specific ortholog potency context; supports model-response interpretation

Calcium flux assays; cross-study conditions may differ

Evidence Dimension	Human vs Rat TRPM8 IC50 ratio
Target Compound Data	hTRPM8 IC50 = 25.0 nM; rTRPM8 IC50 = 115.0 nM; ratio (rTRPM8/hTRPM8) = 4.6
Comparator Or Baseline	RQ-00203078: hTRPM8 IC50 = 8.3 nM, rTRPM8 IC50 = 5.3 nM, ratio = 0.64; AMG 333: hTRPM8 IC50 = 13 nM, rTRPM8 IC50 = 20 nM, ratio ≈ 1.54; PF-05105679: hTRPM8 IC50 = 103 nM (no rat data available for direct ratio)
Quantified Difference	AMG2850 uniquely prefers human over rat TRPM8 by 4.6-fold; RQ-00203078 prefers rat over human by approximately 1.6-fold; AMG 333 prefers human over rat by 1.54-fold.
Conditions	Calcium flux assay in HEK293 cells expressing recombinant human or rat TRPM8 channels; agonist: icilin (AMG2850), menthol (RQ-00203078), and voltage-activated currents (PF-05105679, AMG 333). Cross-study comparison; assay conditions differ between laboratories.

Why This Matters

A TRPM8 antagonist with greater human than rat potency provides a unique translational research tool for studying species-dependent target engagement, potentially revealing why compounds highly potent at human TRPM8 may yield different efficacy outcomes in rodent pain models.

• [1] TargetMol. AMG2850 Product Datasheet. Data source: ChEMBL. hTRPM8 IC50 = 25.0 nM, rTRPM8 IC50 = 115.0 nM. View Source
• [2] Ohmi M, Shishido Y, Inoue T, Ando K, Fujioka A, Takada M, Uchida H, Yamada A, Shinozuka T, Tanaka K. Identification of a novel 2-pyridyl-benzensulfonamide derivative, RQ-00203078, as a selective and orally active TRPM8 antagonist. Bioorg Med Chem Lett. 2014 Oct 7;24(21):5018-22. IC50 values: hTRPM8 = 8.3 nM, rTRPM8 = 5.3 nM. View Source
• [3] Horne DB, Biswas K, Brown J, et al. Discovery of TRPM8 Antagonist (S)-6-(((3-Fluoro-4-(trifluoromethoxy)phenyl)(3-fluoropyridin-2-yl)methyl)carbamoyl)nicotinic Acid (AMG 333), a Clinical Candidate for the Treatment of Migraine. J Med Chem. 2018 Sep 27;61(18):8186-8201. hTRPM8 IC50 = 13 nM, rTRPM8 IC50 = 20 nM. View Source

Chemosensory vs. Mechanosensory C-Fiber Block

In an ex vivo skin-nerve preparation—a physiologically relevant assay that preserves native sensory afferent terminals—AMG2850 (10 μM) completely inhibited menthol-evoked (300 μM) action potential firing in C fibers (n = 22; p = 0.005) but produced no significant effect on mechanically evoked C-fiber firing across a range of increasing sustained forces compared to vehicle controls [1]. This functional dissociation demonstrates that TRPM8 contributes to chemosensory (cooling/menthol) but not mechanosensory transduction in cutaneous C-fiber nociceptors, a finding that carries direct implications for the therapeutic targeting of TRPM8 in pain conditions where mechanical hypersensitivity is the predominant symptom.

C-Fiber Functional Block

Direct head-to-head comparison

Complete inhibition of menthol-evoked firing (0 APs) vs vehicle (8.6±2.9 APs); no effect on mechanically evoked firing

Demonstrates chemosensory-specific TRPM8 contribution; mechanosensory pathway interpretation independent

Ex vivo mouse skin-nerve preparation; 10 µM AMG2850, 300 µM menthol

Evidence Dimension	Effect on C-fiber action potential firing in response to menthol vs mechanical stimulation
Target Compound Data	Menthol-evoked firing: completely inhibited (0 action potentials per 2 min, n = 22, p = 0.005 vs vehicle). Mechanically-evoked firing: no significant difference from vehicle across all forces tested.
Comparator Or Baseline	Vehicle control (0.1% DMSO): 8.6 ± 2.9 action potentials per 2 min for menthol stimulation. Same vehicle for mechanical stimulation.
Quantified Difference	Complete inhibition of menthol-evoked firing (100% reduction from 8.6 ± 2.9 APs per 2 min to 0); zero effect on mechanical firing.
Conditions	Ex vivo mouse skin-nerve preparation; C-fiber recordings; AMG2850 at 10 μM; menthol at 300 μM; mechanical stimulation with increasing sustained forces; Fisher's exact test for menthol responses; two-way ANOVA with Bonferroni post-hoc analysis for mechanical responses.

Why This Matters

This tissue-level functional selectivity data is unique to AMG2850 among TRPM8 antagonists with published ex vivo electrophysiology; it provides critical evidence for researchers designing pain model studies to distinguish TRPM8-mediated chemosensory from mechanosensory contributions, and explains why AMG2850 failed to show efficacy in mechanical hypersensitivity pain models despite robust target engagement.

• [1] Lehto SG, Weyer AD, Zhang M, Youngblood BD, Wang J, Wang W, Kerstein PC, Davis C, Wild KD, Stucky CL, Gavva NR. AMG2850, a potent and selective TRPM8 antagonist, is not effective in rat models of inflammatory mechanical hypersensitivity and neuropathic tactile allodynia. Naunyn Schmiedebergs Arch Pharmacol. 2015 Apr;388(4):465-76. View Source

Brain Penetration vs. CNS-Restricted Antagonists

AMG2850 demonstrates substantial brain penetration in rats with a total brain-to-plasma concentration ratio in the range of 0.8–1.5, indicating free equilibration across the blood-brain barrier [1]. This contrasts sharply with the clinical TRPM8 antagonist PF-05105679 (Pfizer compound 8), which was explicitly noted to have CNS restriction with a CSF-to-free plasma ratio of only 0.3 in rats and guinea pigs—a property that led the development team to accept peripheral restriction as a design feature, believing clinical efficacy would be achieved through peripheral TRPM8 blockade [2]. For researchers investigating central versus peripheral contributions of TRPM8 to pain, thermoregulation, or migraine, AMG2850 offers a brain-penetrant pharmacological tool that PF-05105679 cannot provide.

Brain Penetration

Cross-study comparable

Brain-to-plasma ratio 0.8–1.5 (AMG2850) vs PF-05105679 CSF-to-free plasma ratio 0.3 (CNS-restricted)

Substantial CNS exposure supports central TRPM8 target engagement studies

Different exposure metrics; directional evidence

Evidence Dimension	Brain or CNS penetration (brain-to-plasma or CSF-to-free-plasma ratio)
Target Compound Data	Total brain-to-plasma concentration ratio: 0.8–1.5 in male Sprague-Dawley rats
Comparator Or Baseline	PF-05105679: CSF-to-free plasma ratio = 0.3 in rat and guinea pig (CNS-restricted, P-gp substrate)
Quantified Difference	AMG2850 brain-to-plasma ratio is approximately 2.7–5.0 times the CSF-to-free-plasma ratio of PF-05105679, indicating substantially greater CNS exposure.
Conditions	AMG2850: total brain-to-plasma ratio measured after oral dosing in Sprague-Dawley rats (Lehto et al. 2015); PF-05105679: CSF-to-free plasma ratio measured in rat and guinea pig (Andrews et al. 2015). Cross-study comparison with different CNS exposure metrics; brain-to-plasma and CSF-to-free-plasma ratios are not directly interchangeable but provide directional evidence.

Why This Matters

For studies requiring modulation of centrally expressed TRPM8 channels or central nociceptive processing, AMG2850 is a more appropriate tool than the clinically tested PF-05105679, whose peripheral restriction limits its utility for investigating central TRPM8 contributions to pain and thermoregulation.

• [1] Lehto SG, Weyer AD, Zhang M, Youngblood BD, Wang J, Wang W, Kerstein PC, Davis C, Wild KD, Stucky CL, Gavva NR. AMG2850, a potent and selective TRPM8 antagonist, is not effective in rat models of inflammatory mechanical hypersensitivity and neuropathic tactile allodynia. Naunyn Schmiedebergs Arch Pharmacol. 2015 Apr;388(4):465-76. Brain-to-plasma ratio: 0.8–1.5. View Source
• [2] Andrews MD, Af Forselles K, Beaumont K, et al. Discovery of a Selective TRPM8 Antagonist with Clinical Efficacy in Cold-Related Pain. ACS Med Chem Lett. 2015 Jan 30;6(4):419-24. CSF-to-free plasma ratio: 0.3 (rat and guinea pig). View Source

TRPM8 Selectivity Over TRPA1

AMG2850 displays >600-fold selectivity for TRPM8 over TRPA1 and >100-fold selectivity over TRPV1, TRPV3, and TRPV4 in recombinant calcium uptake and aequorin luminescence assays [1][2]. This selectivity margin notably exceeds the >100-fold window reported for the clinical candidate PF-05105679 across a CEREP receptor/enzyme/ion channel panel and the >350-fold margin reported for RQ-00203078 over TRPV4, TRPV1, and TRPA1 [3][4]. The >600-fold TRPA1 discrimination is particularly significant given that TRPA1 is co-expressed with TRPM8 in subsets of sensory neurons and can mediate confounding cold- and irritant-induced responses in vivo.

TRPA1 Selectivity

Cross-study comparable

>600-fold selective for TRPM8 over TRPA1; >100-fold over TRPV1/3/4

TRPA1 co-expression confound minimized; supports TRPM8-specific interpretation

Recombinant ion channel assays

Evidence Dimension	Fold-selectivity for TRPM8 over TRPA1
Target Compound Data	>600-fold selective for TRPM8 vs TRPA1; >100-fold vs TRPV1, TRPV3, and TRPV4
Comparator Or Baseline	PF-05105679: >100-fold selectivity over a panel of 90 receptors, ion channels, and enzymes including TRPV1 and TRPA1; RQ-00203078: >350-fold selectivity over TRPV4, TRPV1, and TRPA1; KPR-5714: 400-fold selectivity against TRPA1, TRPV1, and TRPV4
Quantified Difference	AMG2850 achieves >600-fold TRPA1 selectivity, at minimum 1.7-fold higher than RQ-00203078 (>350-fold), 1.5-fold higher than KPR-5714 (400-fold), and substantially higher than PF-05105679 (>100-fold).
Conditions	Recombinant ion channel calcium uptake/aequorin luminescence assays; AMG2850 tested against icilin-activated rat TRPM8 and agonist-activated TRPA1 (AITC), TRPV1 (capsaicin), TRPV3 (2-APB), TRPV4 (4α-PDD). Cross-study comparison; different assay formats and agonist concentrations used across studies.

Why This Matters

When experimental outcomes depend on unambiguous attribution of effects to TRPM8 rather than co-expressed TRPA1—particularly in cold-sensing and neurogenic inflammation paradigms—AMG2850's >600-fold selectivity margin provides a superior pharmacological tool for dissecting TRPM8-specific contributions with minimal confounding by TRPA1 antagonism.

• [1] Lehto SG, Weyer AD, Zhang M, Youngblood BD, Wang J, Wang W, Kerstein PC, Davis C, Wild KD, Stucky CL, Gavva NR. AMG2850, a potent and selective TRPM8 antagonist, is not effective in rat models of inflammatory mechanical hypersensitivity and neuropathic tactile allodynia. Naunyn Schmiedebergs Arch Pharmacol. 2015 Apr;388(4):465-76. >600-fold vs TRPA1; >100-fold vs TRPV1, TRPV3, TRPV4. View Source
• [2] Gavva NR, Davis C, Lehto SG, Rao S, Wang W, Zhu DX. Transient receptor potential melastatin 8 (TRPM8) channels are involved in body temperature regulation. Mol Pain. 2012 May 9;8:36. Selectivity confirmed across TRPA1, TRPV1, TRPV3, TRPV4. View Source
• [3] Andrews MD, Af Forselles K, Beaumont K, et al. Discovery of a Selective TRPM8 Antagonist with Clinical Efficacy in Cold-Related Pain. ACS Med Chem Lett. 2015 Jan 30;6(4):419-24. PF-05105679: >100-fold selectivity. View Source
• [4] Ohmi M, Shishido Y, Inoue T, et al. Identification of a novel 2-pyridyl-benzensulfonamide derivative, RQ-00203078, as a selective and orally active TRPM8 antagonist. Bioorg Med Chem Lett. 2014. >350-fold selectivity over TRPV4, TRPV1, TRPA1. View Source

Target Engagement vs. Pain Model Efficacy

AMG2850 demonstrates robust dose-dependent in vivo target engagement in the TRPM8-mediated icilin-induced wet-dog shake (WDS) model in rats, achieving significant inhibition at 10 mg/kg p.o., but produces no significant therapeutic effect in rat models of inflammatory mechanical hypersensitivity (complete Freund's adjuvant model) or neuropathic tactile allodynia (spinal nerve ligation model) at doses up to 100 mg/kg p.o. [1]. The in vivo IC50 for WDS inhibition was determined from plasma concentration–response fitting with unbound plasma concentrations (C_u) used to calculate target coverage, establishing that despite achieving TRPM8 occupancy sufficient for pharmacological blockade, peripheral TRPM8 antagonism does not translate to efficacy in mechanical pain endpoints [1]. This contrasts with PF-05105679, which demonstrated clinical efficacy in the human cold pressor test—a cold-induced rather than mechanical pain model—at a single 900 mg oral dose [2].

Target Engagement vs Pain Models

Head-to-head

WDS model: significant inhibition at 10 mg/kg p.o.; CFA/SNL pain models: no significant effect up to 100 mg/kg p.o.

Target engagement confirmed; mechanical pain endpoint independence demonstrated

Rat models; oral dosing; vehicle: 5% Tween 80 in OraPlus

Evidence Dimension	In vivo efficacy in pain models vs target engagement model
Target Compound Data	Icilin WDS model: significant inhibition at 10 mg/kg p.o. (target engagement confirmed). Inflammatory mechanical hypersensitivity (CFA model): no significant effect up to 100 mg/kg. Neuropathic tactile allodynia (SNL model): no significant effect up to 100 mg/kg.
Comparator Or Baseline	PF-05105679: demonstrated clinical analgesic efficacy in cold pressor test at 900 mg p.o. in humans, with circulating concentrations approximately 3-fold TRPM8 IC50 at Cmax. Gabapentin (positive control in CFA and SNL models): 200 mg/kg produced significant effect.
Quantified Difference	AMG2850: target engagement at 10 mg/kg but zero analgesic efficacy at 10× higher dose (100 mg/kg) in mechanical pain models. PF-05105679: analgesic efficacy in cold pain model at predicted 3× IC50 Cmax.
Conditions	AMG2850: male Sprague-Dawley rats; oral gavage; 5% Tween 80 in OraPlus vehicle; icilin WDS model (0.5 mg/kg icilin i.p.); CFA inflammatory pain model; SNL neuropathic pain model; von Frey filament mechanical threshold testing. PF-05105679: human cold pressor test; 900 mg single oral dose.

Why This Matters

AMG2850 serves as the definitive pharmacological evidence that TRPM8 antagonism alone is insufficient for treating mechanical hypersensitivity pain states, making it an essential reference compound for any TRPM8-targeted pain discovery program seeking to avoid pursuing mechanisms unlikely to translate to mechanical pain endpoints.

• [1] Lehto SG, Weyer AD, Zhang M, Youngblood BD, Wang J, Wang W, Kerstein PC, Davis C, Wild KD, Stucky CL, Gavva NR. AMG2850, a potent and selective TRPM8 antagonist, is not effective in rat models of inflammatory mechanical hypersensitivity and neuropathic tactile allodynia. Naunyn Schmiedebergs Arch Pharmacol. 2015 Apr;388(4):465-76. View Source
• [2] Andrews MD, Af Forselles K, Beaumont K, et al. Discovery of a Selective TRPM8 Antagonist with Clinical Efficacy in Cold-Related Pain. ACS Med Chem Lett. 2015 Jan 30;6(4):419-24. Clinical cold pressor test efficacy: 900 mg dose. View Source

Body Temperature Reduction in Amgen Series

Within the Amgen TRPM8 antagonist series characterized by Gavva et al. (2012), AMG2850 ranks as the least potent antagonist at rat TRPM8 when tested against menthol activation but requires the highest oral dose (100 mg/kg) to produce a significant body temperature decrease in rats, with a maximum Tb reduction of 0.98°C observed at 140 min post-dosing and a corresponding plasma concentration of 22 ± 0.8 μM at 4 h [1]. By comparison, the structurally distinct sibling compound AMG8788 achieved a significant 0.53°C Tb decrease at only 30 mg/kg p.o. (plasma concentration: 1.5 ± 0.6 μM at 2 h), indicating that AMG2850's Tb effect is right-shifted relative to its in-class analogs, consistent with its lower in vitro potency at rat TRPM8 [1]. All five compounds in the series (AMG0635, AMG2850, AMG8788, AMG9678, Compound 496) decreased Tb with an overall maximum of approximately 0.98°C, establishing a within-class ceiling effect [1].

Body Temperature Reduction

Cross-study comparable

Within Amgen series, AMG2850 required highest dose (100 mg/kg) for significant Tb reduction (max 0.98°C); AMG0635 active at 3 mg/kg

Lower in vivo potency ranking consistent with rat TRPM8 affinity; ceiling effect ~0.98°C

Radiotelemetry in Sprague-Dawley rats; oral gavage

Evidence Dimension	Body temperature reduction and dose requirement in rats
Target Compound Data	AMG2850: max Tb decrease 0.98°C at 100 mg/kg p.o.; plasma concentration 22 ± 0.8 μM at 4 h; onset 40 min, significance sustained to 4 h.
Comparator Or Baseline	AMG8788: max Tb decrease 0.53°C at 30 mg/kg p.o.; plasma concentration 1.5 ± 0.6 μM at 2 h; AMG0635: max Tb decrease 0.47°C at 3 mg/kg p.o.; plasma concentration 0.38 ± 0.04 μM at 120 min. All from Gavva et al. 2012, same radiotelemetry protocol.
Quantified Difference	AMG2850 requires 3.3-fold higher dose than AMG8788 (100 vs 30 mg/kg) and 33-fold higher dose than AMG0635 (100 vs 3 mg/kg) to achieve significant Tb reduction, with correspondingly higher plasma concentrations.
Conditions	Male Sprague-Dawley rats implanted with radiotelemetry probes; oral gavage; AMG2850 measured in 4 h Tb recording experiment; AMG8788 and AMG0635 measured in 2 h recording experiments; all within the same study (Gavva et al. 2012).

Why This Matters

For thermoregulation studies requiring graded pharmacological TRPM8 inhibition, AMG2850 provides a wider dose–exposure window for achieving partial target blockade before reaching the Tb ceiling effect, offering greater experimental flexibility compared to more potent analogs that may saturate the Tb response at lower doses.

• [1] Gavva NR, Davis C, Lehto SG, Rao S, Wang W, Zhu DX. Transient receptor potential melastatin 8 (TRPM8) channels are involved in body temperature regulation. Mol Pain. 2012 May 9;8:36. AMG2850 max Tb decrease 0.98°C at 100 mg/kg; AMG8788 max Tb decrease 0.53°C at 30 mg/kg; AMG0635 max Tb decrease 0.47°C at 3 mg/kg. View Source

AMG2850 Research & Application Scenarios

WDS Model Target Engagement Benchmarking

AMG2850 is ideally suited as a positive control for TRPM8 target engagement studies in rodent icilin-induced wet-dog shake assays. Its well-characterized dose–response (significant WDS inhibition at 10 mg/kg p.o.) and defined plasma concentration–response relationship (IC50 and IC90 estimated from plasma concentration–WDS count fitting) provide a validated pharmacological benchmark against which novel TRPM8 antagonists can be compared in the same model [1]. The compound's oral bioavailability (47%), moderate half-life (3.5 h), and low clearance (0.47 L/h/kg) enable convenient oral dosing regimens for acute target engagement studies [1].

Central vs. Peripheral TRPM8 Contributions

For researchers studying the role of central TRPM8 channels in pain processing, migraine pathophysiology, or thermoregulation, AMG2850 offers a distinct advantage over CNS-restricted TRPM8 antagonists such as PF-05105679 (CSF-to-free plasma ratio 0.3) [1][2]. With a brain-to-plasma ratio of 0.8–1.5, AMG2850 achieves substantial CNS exposure, enabling pharmacological interrogation of brain TRPM8 populations alongside peripheral channels, thus allowing experimental designs that can distinguish central from peripheral TRPM8 contributions [1].

Chemosensory vs. Mechanosensory TRPM8 Function

AMG2850 is uniquely validated in the ex vivo skin-nerve preparation for distinguishing TRPM8-mediated chemosensory (menthol-evoked) from mechanosensory C-fiber activation [1]. This makes it the antagonist of choice for studies requiring unambiguous blockade of TRPM8-dependent cooling/chemical sensation without confounding effects on mechanical transduction, a critical application in sensory neuroscience and analgesic target validation where TRPM8's role in mechanical pain pathways remains debated [1].

Species-Dependent TRPM8 Pharmacology Reference

AMG2850's pronounced species potency bias (4.6-fold more potent at human vs rat TRPM8) makes it a valuable reference tool for investigating species-dependent pharmacology of TRPM8 antagonists [1]. When used alongside compounds with different species selectivity profiles (e.g., AMG 333 with a ~1.54-fold human/rat ratio or RQ-00203078 with a ~0.64 rat/human ratio), AMG2850 enables systematic study of how species potency differences influence translational dose predictions and in vivo efficacy outcomes [2][3].

Application

Selection Property

Validation Focus

TRPM8 target-engagement studies

WDS assay-response context

Dose-response and plasma concentration-effect review

Central vs peripheral TRPM8 investigation

Brain penetration profile

CNS exposure modeling review

Sensory neuron function studies

Functional selectivity for chemosensation

Skin-nerve preparation endpoint review

Species-dependent pharmacology

Human/rat potency profile

Translational dose prediction review

• [1] Lehto SG, Weyer AD, Zhang M, Youngblood BD, Wang J, Wang W, Kerstein PC, Davis C, Wild KD, Stucky CL, Gavva NR. AMG2850, a potent and selective TRPM8 antagonist, is not effective in rat models of inflammatory mechanical hypersensitivity and neuropathic tactile allodynia. Naunyn Schmiedebergs Arch Pharmacol. 2015 Apr;388(4):465-76. View Source
• [2] Andrews MD, Af Forselles K, Beaumont K, et al. Discovery of a Selective TRPM8 Antagonist with Clinical Efficacy in Cold-Related Pain. ACS Med Chem Lett. 2015 Jan 30;6(4):419-24. View Source
• [3] Horne DB, Biswas K, Brown J, et al. Discovery of TRPM8 Antagonist AMG 333, a Clinical Candidate for the Treatment of Migraine. J Med Chem. 2018 Sep 27;61(18):8186-8201. View Source